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Compound of Interest

Compound Name: Doxazosin D8

Cat. No.: B3044108

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability of
Doxazosin D8, a deuterated analog of the selective alpha-1 adrenergic receptor antagonist,
Doxazosin. This document is intended to serve as a resource for researchers, scientists, and
drug development professionals, offering detailed insights into its procurement, analytical
applications, and the underlying signaling pathways of its non-deuterated counterpart.

Commercial Availability and Specifications

Doxazosin D8 is readily available from several reputable suppliers of research chemicals and
analytical standards. It is primarily used as an internal standard in pharmacokinetic and
bioanalytical studies to ensure the accuracy and precision of quantitative analyses of
Doxazosin in biological matrices. The compound is typically supplied as a solid, with both the
free base and the hydrochloride salt forms being commercially available. Researchers should
always refer to the supplier's Certificate of Analysis (CoA) for lot-specific information.

Below is a summary of typical product specifications from various suppliers. Note that purity
and other parameters may vary between batches and suppliers.
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Molecular .
. Product CAS Molecular . Purity
Supplier Weight ( .
Name Number Formula (Typical)
g/mol )
) 1126848-44- C23H17DsNsO
Clearsynth Doxazosin-d8 9 459.52 >98%
5
Doxazosin-d8  1219803-95- C23H18DsCIN
Clearsynth ) 495.99 98.69%[1]
Hydrochloride 8 505
MedChemEx Doxazosin-d8  1219803-95- C23H18DsCIN
) 495.99 99.53%][2]
press hydrochloride 8 505
Simson
i 1126848-44- C23H17DsNsO .
Pharma Doxazosin-d8 9 459.53 CoA provided
5
Limited
LGC Doxazosin-d8  1219803-95- C23DsH17NsO ]
) 495.985 CoA provided
Standards Hydrochloride 8 s - CIH
AXxios Doxazosin-d8  1219803-95- C23H17DsNsO 495.99 CoA
Research HCI 8 s - HCI ' provided[3]
Doxazosin- 1126848-44- C23H17DsNsO
Veeprho D8 9 459.53 In Stock
5

Note: This table is for informational purposes and researchers should confirm details with the

respective suppliers.

Experimental Protocols: Bioanalytical Method for

Doxazosin Quantification

Doxazosin D8 is an ideal internal standard for the quantification of doxazosin in biological

samples, such as plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). Its chemical properties are nearly identical to doxazosin, but its increased mass

allows for clear differentiation in a mass spectrometer.

Below is a synthesized, detailed protocol based on established methodologies for the

determination of doxazosin in human plasma.[2][4]
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Objective: To accurately quantify the concentration of doxazosin in human plasma using a
validated LC-MS/MS method with Doxazosin D8 as an internal standard.

Materials and Reagents:

Doxazosin reference standard

o Doxazosin D8 (internal standard)

e Human plasma (with K2ZEDTA as anticoagulant)

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Ammonium acetate

e Formic acid

o Water (HPLC grade)

o tert-Butyl methyl ether

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system

e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

e Analytical column (e.g., C18 column)

Procedure:

o Standard and Internal Standard Stock Solution Preparation:

o Prepare a stock solution of Doxazosin (1 mg/mL) in methanol.

o Prepare a stock solution of Doxazosin D8 (1 mg/mL) in methanol.
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o From these stock solutions, prepare working solutions of various concentrations by serial
dilution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water).

o Sample Preparation (Liquid-Liquid Extraction):

o To 100 pL of human plasma in a microcentrifuge tube, add 25 pL of the Doxazosin D8
internal standard working solution.

o Vortex briefly to mix.
o Add 1 mL of tert-butyl methyl ether.
o Vortex for 10 minutes to extract the analytes.
o Centrifuge at 10,000 rpm for 5 minutes.
o Transfer the organic supernatant to a clean tube.
o Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
o Reconstitute the residue in 100 yL of the mobile phase.
o Vortex to mix and transfer to an autosampler vial for analysis.
e LC-MS/MS Conditions:

o Chromatographic Separation:

Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 pum)

= Mobile Phase: A gradient or isocratic elution can be used. A common mobile phase
consists of a mixture of acetonitrile and an aqueous buffer (e.g., 0.1% formic acid or 5
mM ammonium formate).

» Flow Rate: 0.5 - 1.0 mL/min
» Column Temperature: 40°C

» [njection Volume: 10 pL
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o Mass Spectrometric Detection:
= |onization Mode: Positive Electrospray lonization (ESI+)
» Detection Mode: Multiple Reaction Monitoring (MRM)
= MRM Transitions (example):
» Doxazosin: Precursor ion (Q1) m/z 452.2 — Product ion (Q3) m/z 247.4

» Doxazosin D8: Precursor ion (Q1) m/z 460.2 — Product ion (Q3) m/z 255.4 (Note:
exact m/z will depend on the specific deuteration pattern)

e Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of doxazosin to Doxazosin D8
against the concentration of the doxazosin standards.

o Determine the concentration of doxazosin in the unknown plasma samples by interpolating
their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

Doxazosin functions as a selective antagonist of alpha-1 adrenergic receptors. These receptors
are G protein-coupled receptors (GPCRS) that, upon activation by endogenous catecholamines
like norepinephrine, initiate a signaling cascade that leads to smooth muscle contraction. By
blocking these receptors, doxazosin promotes smooth muscle relaxation, leading to
vasodilation and a reduction in blood pressure.

Doxazosin's Antagonistic Action on the Alpha-1
Adrenergic Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the alpha-1 adrenergic
receptor and the point of inhibition by Doxazosin.
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Caption: Doxazosin blocks norepinephrine-mediated activation of the al-adrenergic receptor.

Experimental Workflow for Bioanalytical Studies

The following diagram outlines a typical workflow for a pharmacokinetic study involving the
guantification of doxazosin using Doxazosin D8.
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Caption: A typical workflow for a pharmacokinetic study using Doxazosin D8.

In summary, Doxazosin D8 is a commercially accessible and indispensable tool for
researchers engaged in the development and analysis of Doxazosin. Its use as an internal
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standard in LC-MS/MS assays ensures the generation of reliable and accurate data, which is
critical for pharmacokinetic and bioequivalence studies. A thorough understanding of the
underlying pharmacology of Doxazosin, particularly its interaction with the alpha-1 adrenergic
signaling pathway, provides a solid foundation for the interpretation of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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